5-(3-fluoro-4-methylphenyl)-N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-1,2-oxazole-3-carboxamide

• Molecular Formula: C22H18FN5O4S
• Molecular Weight: 467.5 g/mol
• IUPAC Name: 5-(3-fluoro-4-methylphenyl)-N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C22H18FN5O4S/c1-13-3-4-15(11-18(13)23)20-12-19(27-32-20)21(29)26-16-5-7-17(8-6-16)33(30,31)28-22-24-10-9-14(2)25-22/h3-12H,1-2H3,(H,26,29)(H,24,25,28)
• InChI Key: URPBYEWXFVRSFP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CC(=NO2)C(=O)NC3=CC=C(C=C3)S(=O)(=O)NC4=NC=CC(=N4)C)F

Description

5-(3-fluoro-4-methylphenyl)-N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-1,2-oxazole-3-carboxamide: is a synthetic organic compound. Let’s break down its structure:

• The core scaffold consists of an oxazole ring (a five-membered heterocycle containing oxygen and nitrogen atoms) fused to a carboxamide group.
• The compound bears a 3-fluoro-4-methylphenyl substituent and a sulfamoyl group attached to the phenyl ring.

Preparation Methods

Synthetic Routes::

Suzuki–Miyaura Coupling:

Industrial Production::

• Information on large-scale industrial production methods for this specific compound is not readily available. research laboratories often synthesize it using the methods mentioned above.

Chemical Reactions Analysis

Oxidation and Reduction:

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Major Products:

Scientific Research Applications

Chemical Biology:

Mechanism of Action

Target Identification:

Comparison with Similar Compounds

Similar Compounds: